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Disperse Blue 124 Disperse Blue 124 Disperse Blue 124 is a monoazo compound consisting of diazene with a 5-nitrothiazol-2-yl group attached to one nitrogen and a substituted 4-aminophenyl group attached to the other; used as a dye standard for the assay of allergy-releasing dyes in textiles. It has a role as a dye, a hapten and an allergen. It is a member of 1,3-thiazoles, a monoazo compound and a tertiary amine.
Brand Name: Vulcanchem
CAS No.: 15141-18-1
VCID: VC0127287
InChI: InChI=1S/C16H19N5O4S/c1-4-20(7-8-25-12(3)22)13-5-6-14(11(2)9-13)18-19-16-17-10-15(26-16)21(23)24/h5-6,9-10H,4,7-8H2,1-3H3
SMILES: CCN(CCOC(=O)C)C1=CC(=C(C=C1)N=NC2=NC=C(S2)[N+](=O)[O-])C
Molecular Formula: C16H19N5O4S
Molecular Weight: 377.4 g/mol

Disperse Blue 124

CAS No.: 15141-18-1

Reference Standards

VCID: VC0127287

Molecular Formula: C16H19N5O4S

Molecular Weight: 377.4 g/mol

Disperse Blue 124 - 15141-18-1

CAS No. 15141-18-1
Product Name Disperse Blue 124
Molecular Formula C16H19N5O4S
Molecular Weight 377.4 g/mol
IUPAC Name 2-[N-ethyl-3-methyl-4-[(5-nitro-1,3-thiazol-2-yl)diazenyl]anilino]ethyl acetate
Standard InChI InChI=1S/C16H19N5O4S/c1-4-20(7-8-25-12(3)22)13-5-6-14(11(2)9-13)18-19-16-17-10-15(26-16)21(23)24/h5-6,9-10H,4,7-8H2,1-3H3
Standard InChIKey HMAJVAFLGGPIPN-UHFFFAOYSA-N
SMILES CCN(CCOC(=O)C)C1=CC(=C(C=C1)N=NC2=NC=C(S2)[N+](=O)[O-])C
Canonical SMILES CCN(CCOC(=O)C)C1=CC(=C(C=C1)N=NC2=NC=C(S2)[N+](=O)[O-])C
Description Disperse Blue 124 is a monoazo compound consisting of diazene with a 5-nitrothiazol-2-yl group attached to one nitrogen and a substituted 4-aminophenyl group attached to the other; used as a dye standard for the assay of allergy-releasing dyes in textiles. It has a role as a dye, a hapten and an allergen. It is a member of 1,3-thiazoles, a monoazo compound and a tertiary amine.
Synonyms 2-[Ethyl[3-methyl-4-[2-(5-nitro-2-thiazolyl)diazenyl]phenyl]amino]-ethanol 1-Acetate; 2-[N-Ethyl-4-[(5-nitro-2-thiazolyl)azo]-m-toluidino]-ethanol Acetate(ester); 2-[Ethyl[3-methyl-4-[(5-nitro-2-thiazolyl)azo]phenyl]amino]-ethanol Acetate(ester); C.I
PubChem Compound 84802
Last Modified Nov 11 2021
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